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Compound of Interest

Compound Name: Boc-Pip-OH

Cat. No.: B558230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Boc-4-hydroxypiperidine (Boc-Pip-
OH), a key building block in the synthesis of neurologically active agents and other
pharmaceutical compounds.[1] This document outlines the critical safety information, handling
protocols, and relevant experimental applications to ensure its safe and effective use in a

laboratory setting.

Compound Identification and Properties

Boc-Pip-OH, also known as N-(tert-Butoxycarbonyl)-4-hydroxypiperidine, is a 4-
hydroxypiperidine derivative protected with a tert-butoxycarbonyl (Boc) group.[2][3] This
protecting group strategy is common in organic synthesis, particularly in peptide synthesis and
the construction of complex molecular architectures.

Table 1: Chemical and Physical Properties of Boc-Pip-OH
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Property Value Reference
CAS Number 109384-19-2 [2][3]
Molecular Formula C10H19NO3 [3]
Molecular Weight 201.26 g/mol [4]
Appearance White to off-white solid/powder  [1][3]
Melting Point 61-65 °C [5]
Boiling Point 292.3+33.0 °C (Predicted) [5]
Density ~1.08 g/cm?3 [4]
Soluble in organic solvents like
Solubility dichloromethane and [4]
chloroform.
Stable under normal
Stability conditions. Sensitive to strong [4]

acids and bases.

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Boc-Pip-OH is classified as a hazardous substance.[2] It is crucial to understand

and mitigate these risks in a laboratory environment.

Table 2: GHS Hazard Classification for Boc-Pip-OH

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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The signal word for Boc-Pip-OH is "Warning".[2]

Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is necessary when handling
Boc-Pip-OH.

Click to download full resolution via product page

Caption: Required PPE for handling Boc-Pip-OH.

Engineering Controls

To minimize exposure, work should be conducted in a well-ventilated area.[2][6] Local exhaust
ventilation should be used where solids are handled as powders to control airborne levels.[7]
Ensure that eyewash stations and safety showers are readily accessible and in close proximity
to the workstation.[2][3]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[2][7]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[2]

When handling, do not eat, drink, or smoke.[7]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[2][6]

» Keep the container tightly closed to prevent moisture absorption and degradation.[2][4]

o Store locked up.[2][8]

» Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[2][4][6]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Click to download full resolution via product page

Caption: First aid measures for Boc-Pip-OH exposure.

For spills, avoid dust formation.[2] Sweep up the material and place it into a suitable, labeled

container for disposal.[2][6] Do not allow the product to enter drains.[6]
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][3] Do not empty into drains.[2]

Experimental Protocols and Applications

Boc-Pip-OH is a versatile building block in organic synthesis. A common application is its use
in the Mitsunobu reaction to synthesize N-heterocyclic alkyl ethers. The following provides a
generalized protocol for such a reaction.

It is imperative to adapt this protocol to the specific requirements of the substrate and to
conduct a thorough risk assessment before commencing any new experimental work.

General Protocol for Mitsunobu Reaction using Boc-Pip-
OH

This protocol outlines the key steps for the etherification of a generic alcohol (ROH) with Boc-
Pip-OH under Mitsunobu conditions.

Materials:

Boc-Pip-OH

Alcohol (ROH)

Triphenylphosphine (PPh3)

Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Inert gas (e.g., Nitrogen, Argon)
Procedure:

e Preparation: Under an inert atmosphere, dissolve Boc-Pip-OH, the desired alcohol (ROH),
and triphenylphosphine in an appropriate volume of anhydrous solvent in a flame-dried flask.
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Cooling: Cool the reaction mixture to 0 °C in an ice bath.

Reagent Addition: Slowly add DIAD or DEAD dropwise to the stirred solution. The reaction is
often accompanied by a color change.

Reaction: Allow the reaction to warm to room temperature and stir for the appropriate time
(typically monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS)).

Work-up: Quench the reaction with water and extract the product with a suitable organic
solvent. The organic layers are combined, washed with brine, dried over a drying agent (e.qg.,
Na2S04 or MgSO04), filtered, and concentrated under reduced pressure.

Purification: The crude product is then purified by column chromatography to yield the
desired N-Boc protected ether.
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Generalized Mitsunobu Reaction Workflow

Combine Reactants:
Boc-Pip-OH, ROH, PPh3 in anhydrous solvent

Coolto 0 °C

Slowly add DIAD/DEAD

l

Stir at room temperature
(Monitor by TLC/LC-MS)

l

Aqueous work-up and extraction

l

Purify by column chromatography

Desired N-Boc protected ether

Click to download full resolution via product page

Caption: Workflow for a Mitsunobu reaction.

This technical guide is intended to provide comprehensive safety and handling information for
Boc-Pip-OH. It is the responsibility of the user to be fully aware of the hazards and to use this
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chemical in a safe manner. Always consult the most up-to-date Safety Data Sheet (SDS) from
your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling and Application of Boc-
Pip-OH: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558230#boc-pip-oh-safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b558230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

